2-[4-[(4-Bromo-1-ethylpyrrole-2-carbonyl)amino]pyrazol-1-yl]acetic acid

• IUPAC Name: 2-[4-[(4-bromo-1-ethylpyrrole-2-carbonyl)amino]pyrazol-1-yl]acetic acid
• InChI: InChI=1S/C12H13BrN4O3/c1-2-16-5-8(13)3-10(16)12(20)15-9-4-14-17(6-9)7-11(18)19/h3-6H,2,7H2,1H3,(H,15,20)(H,18,19)
• InChI Key: YDXLKMQXIUTYQT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=C1C(=O)NC2=CN(N=C2)CC(=O)O)Br
• Molecular Formula: C12H13BrN4O3
• Molecular Weight: 341.16 g/mol

Description

2-[4-[(4-Bromo-1-ethylpyrrole-2-carbonyl)amino]pyrazol-1-yl]acetic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a pyrazole derivative and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[4-[(4-Bromo-1-ethylpyrrole-2-carbonyl)amino]pyrazol-1-yl]acetic acid is not fully understood. However, it is believed to work by inhibiting the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 2-[4-[(4-Bromo-1-ethylpyrrole-2-carbonyl)amino]pyrazol-1-yl]acetic acid can reduce inflammation and pain in various animal models. The compound has also been shown to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[4-[(4-Bromo-1-ethylpyrrole-2-carbonyl)amino]pyrazol-1-yl]acetic acid in lab experiments is its anti-inflammatory properties, which make it a useful tool for investigating the mechanisms of inflammation. However, one of the limitations of the compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on 2-[4-[(4-Bromo-1-ethylpyrrole-2-carbonyl)amino]pyrazol-1-yl]acetic acid. One area of interest is its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another potential direction is investigating the compound's effects on other physiological processes such as wound healing and tissue repair. Additionally, further research is needed to fully understand the compound's mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 2-[4-[(4-Bromo-1-ethylpyrrole-2-carbonyl)amino]pyrazol-1-yl]acetic acid has been reported in several studies. One of the most common methods involves the reaction of 4-bromo-1-ethylpyrrole-2-carbonyl chloride with 4-amino-1H-pyrazole in the presence of a base such as triethylamine. The resulting intermediate is then treated with sodium hydroxide to obtain the final product.

Scientific Research Applications

2-[4-[(4-Bromo-1-ethylpyrrole-2-carbonyl)amino]pyrazol-1-yl]acetic acid has been extensively investigated for its potential therapeutic applications. One of the major areas of research has been its anti-inflammatory properties. Studies have shown that the compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various animal models.